Cas no 89465-06-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide)
89465-06-5 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide
CAS No:89465-06-5
MF:C6H9N3O2
MW:155.154560804367
CID:729138
Update Time:2024-01-31
3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide
- N',5-dimethyl-1,2-oxazole-3-carbohydrazide
- 1-Methyl-2-<5-Methyl-3-isoxazolylcarbonyl>-hydrazin
- 5-Methyl-3-isoxazolecarboxylic acid 2-methylhydrazide
- 5-methyl-isoxazole-3-carboxylic acid N'-methyl-hydrazide
- 3-Isoxazolecarboxylicacid,5-methyl-,2-methylhydrazide(6CI,7CI)
- 3-Isoxazolecarboxylic acid, 5-methyl-, 2-methylhydrazide
-
- Inchi: 1S/C6H9N3O2/c1-4-3-5(9-11-4)6(10)8-7-2/h3,7H,1-2H3,(H,8,10)
- InChI Key: ZFLPNZSUWANLDK-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NNC)=O)=N1
Computed Properties
- Exact Mass: 155.06900
- Monoisotopic Mass: 155.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 67.2A^2
Experimental Properties
- Density: 1.185
- Melting Point: 93-94 °C
- Boiling Point: 265.1°C at 760 mmHg
- Flash Point: 114.1°C
- Refractive Index: 1.502
- PSA: 67.16000
- LogP: 0.62900
- pka: 10.88±0.23(Predicted)
3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
89465-06-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide) Related Products
- 59-63-2(Isocarboxazid)
- 62438-03-3(5-Methyl-3-isoxazolecarboxylic Acid Hydrazide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk